Cas no 52964-42-8 (CROTULIN)

• Product Name: CROTULIN
• CAS No: 52964-42-8
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 937760
• Update Time: 2023-11-19

CROTULIN Chemical and Physical Properties

Names and Identifiers

• CROTULIN
• 1-Butyl-3-(N-crotonylsulfanilyl)urea
• JC5Y4Y2O5V
• Crotonoylcarbutamide
• Urea, 1-butyl-3-(N-crotonoylsulfanilyl)-
• 1-Butyl-3-(N-crotonylsulfanilyl)urea [WHO-DD]
• 2-Butenamide, N-(4-((((butylamino)carbonyl)amino)sulfonyl)phenyl)-
• N-Butyl-N'-(N-crotonoyl-sulfanilyl)-harnstoff
• Q27281427
• CID 90473209
• 1-Butyl-3-[4-(2-butenoylamino)phenylsulfonyl]urea
• N-[4-[[[(Butylamino)carbonyl]amino]sulfonyl]phenyl]-2-butenamide
• 2-Butenamide, N-[4-[[[(butylamino)carbonyl]amino]sulfonyl]phenyl]-

• Inchi： 1S/C15H21N3O4S/c1-3-5-11-16-15(20)18-23(21,22)13-9-7-12(8-10-13)17-14(19)6-4-2/h4,6-10H,3,5,11H2,1-2H3,(H,17,19)(H2,16,18,20)/b6-4+
• InChI Key： BICCHCKIEMMKBM-GQCTYLIASA-N
• SMILES： S(C1C=CC(=CC=1)NC(/C=C/C)=O)(NC(NCCCC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 517
• XLogP3: 2.2
• Topological Polar Surface Area: 113